3-Acetylbenzo[d]thiazol-2(3H)-one
Overview
Description
3-Acetylbenzo[d]thiazol-2(3H)-one is a heterocyclic compound with a molecular formula C11H7NO2S. It is a yellowish powder with a melting point of 230-232°C. This compound is used in various scientific research applications due to its unique properties.
Scientific Research Applications
Antidiabetic Drug Development
3-Acetylbenzo[d]thiazol-2(3H)-one: derivatives have been investigated for their potential as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a crucial role as a negative regulator of insulin and leptin signaling, making it an attractive target for antidiabetic drug discovery. Derivatives such as 3-(2-(benzo[d]thiazol-2-ylthio)acetamido)-4-methylbenzoic acid have shown promising PTP1B inhibitory activity and antihyperglycemic efficacy in diabetic Wistar rats .
Antifungal Applications
Novel thiazol-2(3H)-imine derivatives have been synthesized to act as ergosterol biosynthesis inhibitors . Ergosterol is a key component of fungal cell membranes, and its inhibition can lead to effective antifungal treatments. These derivatives have shown activity against strains like C. parapsilosis , with one compound exhibiting significant inhibition of ergosterol biosynthesis .
Anticancer Activity
Benzothiazole derivatives, which include the core structure of 3-Acetylbenzo[d]thiazol-2(3H)-one, have been evaluated for their potential as anticancer agents . These compounds have been tested for their ability to impede cell migration and induce apoptosis, showing effects comparable to established anticancer drugs .
Mechanism of Action
Target of Action
The primary target of 3-Acetylbenzo[d]thiazol-2(3H)-one is Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a pivotal role as a negative regulator of insulin and leptin signaling, making it an attractive target for antidiabetic drug discovery .
Mode of Action
3-Acetylbenzo[d]thiazol-2(3H)-one interacts with PTP1B, inhibiting its activity . This inhibition can enhance insulin and leptin signaling, which are crucial for glucose homeostasis and energy balance .
Biochemical Pathways
The inhibition of PTP1B by 3-Acetylbenzo[d]thiazol-2(3H)-one affects the insulin and leptin signaling pathways . These pathways play a key role in the regulation of glucose homeostasis and energy balance. Enhanced signaling can lead to improved glucose uptake and metabolism, contributing to the management of Type II diabetes .
Result of Action
The inhibition of PTP1B by 3-Acetylbenzo[d]thiazol-2(3H)-one leads to enhanced insulin and leptin signaling . This can result in improved glucose homeostasis and energy balance, potentially offering therapeutic benefits for Type II diabetes .
properties
IUPAC Name |
3-acetyl-1,3-benzothiazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2S/c1-6(11)10-7-4-2-3-5-8(7)13-9(10)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRMLFIZLUYYHCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2SC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60351020 | |
Record name | 3-ACETYL-2-BENZOTHIAZOLONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60351020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetylbenzo[d]thiazol-2(3H)-one | |
CAS RN |
51360-57-7 | |
Record name | 3-ACETYL-2-BENZOTHIAZOLONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60351020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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